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Compound of Interest

Compound Name: 2-Propoxyphenol

CAS No.: 6280-96-2

Cat. No.: B1580926

Get Quote

Executive Summary & Chemical Profile
2-Propoxyphenol (CAS: 6280-96-2), often referred to as Guethol, is a catechol monoether.[1]

[2] Unlike its methoxy analogue (Guaiacol), the propoxy chain introduces increased lipophilicity

and steric bulk, altering its electronic landscape and interaction potential.

This guide details the computational protocols required to map its reactivity, focusing on two

primary domains:

Radical Scavenging Mechanisms: Determining the preferred antioxidant pathway (HAT vs.

SPLET).[1][2]

Electrophilic/Nucleophilic Behavior: Mapping active sites for synthetic modification and

enzymatic interaction.[1][2]
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Property Value Source/Method

Formula

C

H

O

PubChem

Molecular Weight 152.19 g/mol Calculated

LogP (Predicted) ~2.3 XLogP3

Key Functional Group
Phenolic -OH (Ortho-

substituted)
Structural Analysis

Primary Reactivity

H-atom donation (Antioxidant),

SEAr (Electrophilic Aromatic

Substitution)

DFT Inference

Computational Methodology: The Standard Protocol
To ensure scientific integrity, theoretical studies on 2-propoxyphenol must utilize a validated

level of theory.[1] The following protocol is the industry standard for phenolic systems.

Electronic Structure Calculation[1][2][3][4][5][6]
Functional:B3LYP (Becke, 3-parameter, Lee-Yang-Parr) or M06-2X (for better dispersion

handling in non-covalent interactions).[1][2]

Basis Set:6-311++G(d,p).[1][2][3] The diffuse functions (++) are critical for describing the

anionic species formed during proton loss (phenolate ions).

Solvation Model:PCM (Polarizable Continuum Model) or SMD.[1][2] Calculations must be

performed in:

Gas Phase (Vacuum): To establish intrinsic reactivity.[1][2]

Water (

): To simulate physiological environments.[1][2]
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Benzene/Ethanol: To simulate lipid bilayers or organic solvents.[1][2]

Geometry Optimization Logic[1][2]
Conformational Search: The ortho-propoxy group can rotate.[1][2] The lowest energy

conformer typically features an intramolecular hydrogen bond between the phenolic

hydrogen and the ether oxygen (

). This stabilizes the radical but increases the Bond Dissociation Enthalpy (BDE).

Frequency Analysis: Required to verify stationary points (zero imaginary frequencies) and to

calculate Zero-Point Vibrational Energy (ZPVE).[1][2]

Antioxidant Mechanisms: The Core Reactivity
Phenolic antioxidants like 2-propoxyphenol scavenge free radicals (

) via three competitive mechanisms.[1][2] The dominance of a mechanism is solvent-
dependent.[1][2]

Thermodynamic Descriptors
To determine the pathway, calculate the following enthalpies at 298K:

Bond Dissociation Enthalpy (BDE): Governs the HAT mechanism.[1][2]

[1]

Lower BDE = Higher Antioxidant Activity.[1][2]

Ionization Potential (IP): Governs the SET mechanism.[1][2]

[1]

Lower IP = Easier Electron Donation.

Proton Affinity (PA): First step of SPLET.[1][2][4]

[1][2]

Electron Transfer Enthalpy (ETE): Second step of SPLET.
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Mechanism Selection Logic[1][2]
Gas Phase/Non-Polar Solvents:HAT is dominant.[1][2] The homolytic breaking of the O-H

bond is energetically favored over charge separation.

Polar Solvents (Water/Methanol):SPLET becomes dominant.[1][2] High dielectric solvents

stabilize the intermediate phenolate anion (

) and the proton (

), significantly lowering the PA.

Reaction Pathway Visualization
The following diagram illustrates the competitive pathways for 2-propoxyphenol scavenging a

radical (

).
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Figure 1: Competitive antioxidant mechanisms for 2-propoxyphenol. Green path (SPLET)

dominates in polar media; Blue path (HAT) dominates in lipids.

Molecular Electrostatic Potential (MEP) & Synthetic
Reactivity
Mapping the electron density surface allows us to predict sites for electrophilic aromatic

substitution (SEAr) and nucleophilic attacks.

MEP Analysis[1][2][8]
Red Regions (Negative Potential): Electron-rich areas.[1][2]

Location: Oxygen atoms (phenolic and ether) and the aromatic ring carbons ortho and

para to the oxygen donors.

Implication: These are the sites for electrophilic attack (e.g., nitration, halogenation).

Blue Regions (Positive Potential): Electron-deficient areas.[1][2]

Location: The phenolic Hydrogen.[2]

Implication: This confirms the H-donating capacity (acidity).[1][2]

Regioselectivity in Synthesis
When synthesizing derivatives of 2-propoxyphenol, theoretical calculations (Fukui Functions)

predict the site of substitution.[1][2]

Directing Groups: The -OH and -OPr groups are both ortho/para directors.[1][2]

Steric Hindrance: The propoxy tail at position 2 sterically shields position 3.[2]

Predicted Major Product: Electrophilic substitution will favor position 4 (para to -OH) and

position 5 (para to -OPr), with position 4 often preferred due to the stronger activation by the

-OH group compared to the ether.

Predictive Modeling: ADMET & Docking Workflow
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For drug development professionals, 2-propoxyphenol serves as a scaffold.[1][2] The

following workflow validates its pharmacological potential.

Drug-Likeness (Lipinski's Rule of 5)
Theoretical profiling confirms 2-propoxyphenol is a viable oral drug candidate:

MW: 152 (< 500)

H-Bond Donors: 1 (< 5)[1][2]

H-Bond Acceptors: 2 (< 10)[1][2]

LogP: ~2.3 (< 5)

Conclusion: High bioavailability expected; capable of crossing the Blood-Brain Barrier (BBB).

[1]

Molecular Docking Protocol
To study its biological activity (e.g., anti-inflammatory), follow this "Self-Validating" docking

protocol:

Target Selection:Cyclooxygenase-2 (COX-2) or Tyrosinase.[1][2] (Phenols often inhibit these

enzymes).[1][2]

Ligand Preparation: Optimize 2-propoxyphenol geometry using DFT (B3LYP/6-31G*)

before docking. Do not use standard force-field geometries.

Grid Generation: Center grid box on the active site residues (e.g., Tyr355 in COX-2).[1][2]

Validation: Re-dock the native co-crystallized ligand.[1][2] RMSD must be < 2.0 Å.[1][2]

Interaction Analysis: Look for

stacking with aromatic residues (Phe/Trp) and H-bonding with the phenolic -OH.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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